Cas no 377084-67-8 (3-(4-fluoro-2-methylphenyl)propan-1-amine)

3-(4-fluoro-2-methylphenyl)propan-1-amine structure
377084-67-8 structure
Product Name:3-(4-fluoro-2-methylphenyl)propan-1-amine
CAS No:377084-67-8
MF:C10H14FN
MW:167.223266124725
CID:3954951
PubChem ID:22669137
Update Time:2025-04-22

3-(4-fluoro-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine, 4-fluoro-2-methyl-
    • 3-(4-Fluoro-2-methyl-phenyl)-propylamine
    • 3-(4-Fluoro-2-methylphenyl)propan-1-amine
    • CS-0280537
    • 3-(4-fluoro-2-methylphenyl)-1-propylamine
    • EN300-1843631
    • AKOS005265383
    • 377084-67-8
    • PYPZNRJQQIICNK-UHFFFAOYSA-N
    • SCHEMBL6192614
    • 3-(4-fluoro-2-methylphenyl)propan-1-amine
    • Inchi: 1S/C10H14FN/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
    • InChI Key: PYPZNRJQQIICNK-UHFFFAOYSA-N
    • SMILES: C1(CCCN)=CC=C(F)C=C1C

Computed Properties

  • Exact Mass: 167.111027613Da
  • Monoisotopic Mass: 167.111027613Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

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